![molecular formula C9H4Cl3N3 B597285 4,5,6-Trichloro-2-(pyridin-3-yl)pyrimidine CAS No. 1314401-24-5](/img/structure/B597285.png)
4,5,6-Trichloro-2-(pyridin-3-yl)pyrimidine
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Overview
Description
“4,5,6-Trichloro-2-(pyridin-3-yl)pyrimidine” is a chemical compound with the CAS Number: 1314401-24-5 . It has a molecular weight of 260.51 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H4Cl3N3/c10-6-7(11)14-9(15-8(6)12)5-2-1-3-13-4-5/h1-4H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
OLED Development
A study explored the synthesis of new Ir(III) phosphors using pyrimidine chelates for high-performance sky-blue and white-emitting OLEDs. Compounds including 4,5,6-trichloro-2-(pyridin-3-yl)pyrimidine were used, demonstrating significant advancements in OLED technology with high quantum yields and stable emissions (Chang et al., 2013).
Chemical Synthesis and Analysis
Research has been conducted on the synthesis and characterization of pyridinium-substituted pyrimidines, including tricationic derivatives. These studies include mass spectrometry and X-ray analysis, contributing to a deeper understanding of pyrimidine chemistry (Venkatachalam et al., 2002).
Photonics and Optoelectronics
A study on thiopyrimidine derivatives highlighted their potential in nonlinear optics (NLO) applications. The research included density functional theory (DFT) and time-dependent DFT (TDDFT) analyses, showcasing these compounds' significant NLO properties and potential in photonic and optoelectronic technologies (Hussain et al., 2020).
Coordination Chemistry
Research on surrogates of 2,2'-bipyridine for chelating Ag(I) and creating metallotectons in hydrogen-bonded crystals utilized pyrimidine derivatives. This study provides insights into the use of these compounds in coordination chemistry and crystal engineering (Duong et al., 2011).
Biological Applications
Although excluding direct drug use and dosage information, it's worth noting that various pyrimidine derivatives, including those structurally related to this compound, have been synthesized and evaluated for antimicrobial activities. These compounds are key in the development of new antimicrobial agents (Rathod & Solanki, 2018).
Safety and Hazards
properties
IUPAC Name |
4,5,6-trichloro-2-pyridin-3-ylpyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4Cl3N3/c10-6-7(11)14-9(15-8(6)12)5-2-1-3-13-4-5/h1-4H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAWOLWBKASDWNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC(=C(C(=N2)Cl)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4Cl3N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40724379 |
Source
|
Record name | 4,5,6-Trichloro-2-(pyridin-3-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40724379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1314401-24-5 |
Source
|
Record name | 4,5,6-Trichloro-2-(pyridin-3-yl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40724379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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